Cas no 34662-31-2 (5-Chloro-2-nitrobenzonitrile)

5-Chloro-2-nitrobenzonitrile structure
5-Chloro-2-nitrobenzonitrile structure
Product Name:5-Chloro-2-nitrobenzonitrile
CAS No:34662-31-2
MF:C7H3ClN2O2
MW:182.563920259476
MDL:MFCD00007286
CID:54286
PubChem ID:24847230
Update Time:2025-11-07

5-Chloro-2-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2-nitrobenzonitrile
    • 2-Nitro-5-chlor-benzonitril
    • 2-Nitro-5-chlorobenzonitrile
    • 3-Chlor-6-nitrobenzonitril
    • 3-Chloro-6-nitrobenzonitrile
    • 5-Chlor-2-nitrobenzonitril
    • 5-chloro-2-nitrobenzenecarbonitrile
    • 5-chloro-2-nitro-benzonitrile
    • Benzonitrile,5-chloro-2-nitro
    • 1-Nitro-2-cyano-4-chlorobenzene
    • NSC 310024
    • Benzonitrile, 5-chloro-2-nitro-
    • HPWJUEZFOUOUEO-UHFFFAOYSA-N
    • NSC310024
    • 5-chloro-2nitrobenzonitrile
    • PARAGOS 440003
    • Benzonitrile,5-chloro-2-nitro-
    • SBB057284
    • AS023
    • 34662-31-2
    • DTXSID80188219
    • AS-49761
    • SY083570
    • NS00029703
    • NSC-310024
    • BP-21211
    • SCHEMBL1028184
    • C2817
    • CS-0101024
    • J-019693
    • AKOS015889511
    • FT-0639208
    • EINECS 252-132-5
    • 5-Chloro-2-nitrobenzonitrile, 97%
    • MFCD00007286
    • N10373
    • DTXCID60110710
    • DB-048669
    • MDL： MFCD00007286
    • Inchi： 1S/C7H3ClN2O2/c8-6-1-2-7(10(11)12)5(3-6)4-9/h1-3H
    • InChI Key： HPWJUEZFOUOUEO-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=C(C#N)C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 181.98800
  • Monoisotopic Mass: 181.988
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 69.6

Experimental Properties

  • Color/Form: Bright yellow to bright brown needle
  • Density: 1.6133 (rough estimate)
  • Melting Point: 89-91 °C (lit.)
  • Boiling Point: 120°C/20mmHg(lit.)
  • Flash Point: 143.1°C
  • Refractive Index: 1.5557 (estimate)
  • PSA: 69.61000
  • LogP: 2.64308
  • Solubility: Not determined

5-Chloro-2-nitrobenzonitrile Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H302 + H312 + H332-H315-H319-H335
  • Warning Statement： P261-P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S37/39
  • Storage Condition：Store in a cool, dry place. Store in tightly closed containers.

5-Chloro-2-nitrobenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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